Cas no 2172178-88-8 (2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-5',8,8-trione)

• Product Name: 2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-5',8,8-trione
• CAS No: 2172178-88-8
• MF: C₁₁H₁₅IO₄S
• MW: 370.203874826431
• CID: 6423002
• PubChem ID: 165529644
• Update Time: 2025-07-22

2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-5',8,8-trione Chemical and Physical Properties

Names and Identifiers

• 2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-5',8,8-trione
• 2'-(iodomethyl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,3'-oxolane]-5',8,8-trione
• 2172178-88-8
• EN300-1478881

• Inchi： 1S/C11H15IO4S/c12-6-9-11(5-10(13)16-9)3-7-1-2-8(4-11)17(7,14)15/h7-9H,1-6H2
• InChI Key： BWULFMVSQGLJCZ-UHFFFAOYSA-N
• SMILES： ICC1C2(CC(=O)O1)CC1CCC(C2)S1(=O)=O

Computed Properties

• Exact Mass: 369.97358g/mol
• Monoisotopic Mass: 369.97358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Additional information on 2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-5',8,8-trione

Introduction to 2'-(Iodomethyl)-8λ⁶-Thiaspirobicyclo[3.2.1]octane-3,3'-Oxolane-5',8,8-Trione (CAS No. 2172178-88-8)

2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione, with the CAS number 2172178-88-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiaspiro compounds, which are characterized by a spirocyclic structure containing a sulfur atom. The presence of the iodomethyl group and the trione moiety further adds to its structural complexity and functional diversity.

The chemical structure of 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione is particularly intriguing due to its spirocyclic framework and the incorporation of sulfur and iodine atoms. These elements contribute to its stability and reactivity, making it a valuable candidate for various applications in pharmaceutical research and development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential biological activities. One notable study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione using a multi-step process involving several key reactions, including nucleophilic substitution and cyclization steps. The researchers highlighted the importance of precise reaction conditions and catalyst selection to achieve high yields and purity.

In terms of biological activity, preliminary in vitro studies have shown that 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione exhibits promising antiproliferative effects against various cancer cell lines. Specifically, it has been found to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) with IC50 values in the low micromolar range. These findings suggest that this compound may have potential as a lead molecule for the development of novel anticancer agents.

Beyond its antiproliferative properties, 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics in 2021 reported that this compound demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the unique structural features of the compound, particularly the presence of the iodomethyl group.

The pharmacokinetic properties of 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione have also been studied to assess its potential as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. However, further studies are needed to fully characterize its pharmacokinetic profile and optimize its delivery methods.

In addition to its potential therapeutic applications, 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological pathways and interactions at the molecular level. For example, it has been used in studies to investigate protein-protein interactions and enzyme inhibition mechanisms.

The synthesis of 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione involves several challenging steps due to its complex structure. Researchers have developed various synthetic routes to access this compound efficiently. One approach involves starting from readily available precursors and employing a combination of classical organic reactions and modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions.

The structural characterization of 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione has been achieved using advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques provide detailed insights into the molecular structure and conformational properties of the compound.

In conclusion, 2'-(Iodomethyl)-8λ⁶-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-5',8,8-trione (CAS No. 2172178-88-8) is a promising compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry and chemical biology research. Its antiproliferative and antimicrobial activities make it an attractive candidate for further investigation as a therapeutic agent or research tool.